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Compound of Interest

Compound Name: Imidazole-5-propionic acid

Cat. No.: B556039

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides immediate, essential safety
and logistical information for the handling of Imidazole-5-propionic acid, including detailed
personal protective equipment (PPE) requirements, operational protocols, and disposal plans.

Hazard Identification and Personal Protective
Equipment (PPE)

Imidazole-5-propionic acid presents several hazards that necessitate the use of appropriate
personal protective equipment.[1] It is categorized as causing skin irritation, serious eye
irritation, and potential respiratory irritation.[1] Some safety data sheets also indicate that it may
be harmful if swallowed and could potentially damage an unborn child.[2] Therefore, strict
adherence to PPE guidelines is crucial.

Summary of Hazard Classifications:
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Hazard Classification Category GHS Hazard Statement
Skin Irritation 2 H315: Causes skin irritation[1]
) o H319: Causes serious eye

Serious Eye Irritation 2A o
irritation[1]
Specific target organ toxicity 3 H335: May cause respiratory
(single exposure) irritation[1]
Acute toxicity, oral 4 H302: Harmful if swallowed[1]
] o H360: May damage fertility or
Reproductive Toxicity 1B

the unborn child[2]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Imidazole-5-propionic acid, the following

personal protective equipment is mandatory:
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PPE Category Item Specifications and Use

Must be worn at all times in the
laboratory to protect against
) ) splashes.[3][4] A face shield
Eye and Face Protection Chemical Safety Goggles
may be necessary for
procedures with a high risk of

splashing.

Check for any signs of

degradation or puncture before
Hand Protection Nitrile Gloves use.[4] Always wash hands

thoroughly after removing

gloves.

A fully-buttoned lab coat is
required to protect against skin
] contact.[5] For larger quantities
Body Protection Laboratory Coat ) )
or increased risk of exposure,
a chemical-resistant apron

should be worn.[3]

All handling of Imidazole-5-
propionic acid should be
conducted in a properly
Respiratory Protection Fume Hood functioning and certified
laboratory chemical fume hood
to avoid inhalation of dust or

vapors.[5]

Experimental Workflow for Handling Imidazole-5-
propionic Acid

The following diagram outlines the standard operational procedure for safely handling
Imidazole-5-propionic acid in a laboratory setting.
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Preparation
- Review Safety Data Sheet (SDS)
- Don appropriate PPE

Proceed to handling

Weighing and Aliquoting
- Perform in a chemical fume hood
- Use appropriate tools to minimize dust

Prepare for experiment

Dissolution
- Add solid to solvent slowly
- Use a sealed container for mixing

Use in experiment

Experimental Use
- Maintain all PPE
- Work in a well-ventilated area

Post-experiment cleanup

Decontamination
- Clean all equipment and work surfaces
- Dispose of contaminated materials properly

Final disposal

Waste Disposal
- Collect waste in a labeled, sealed container
- Dispose of as hazardous waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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